[(4-phenyl-4H-1,2,4-triazol-3-yl)methyl]amine dihydrochloride

• IUPAC Name: (4-phenyl-1,2,4-triazol-3-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C9H10N4.2ClH/c10-6-9-12-11-7-13(9)8-4-2-1-3-5-8;;/h1-5,7H,6,10H2;2*1H
• InChI Key: PIBDLPHXFGVLQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=NN=C2CN.Cl.Cl
• Molecular Formula: C9H12Cl2N4
• Molecular Weight: 247.12 g/mol
• CAS RN: 1016794-97-0

Description

[(4-phenyl-4H-1,2,4-triazol-3-yl)methyl]amine dihydrochloride is a compound that belongs to the class of 1,2,4-triazole derivatives. These compounds are known for their wide range of biological and pharmacological activities.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives involves multi-step chemical modifications. The process typically starts with the conversion of a compound (like 3-bromobenzoic acid) into its derivative (like methyl-3-bromobenzoate), which is then transformed into another derivative (like 3-bromobenzohydrazide). The final step involves the cyclization of the intermediate compound, producing the 1,2,4-triazole derivative.

Molecular Structure Analysis

The molecular structure of [(4-phenyl-4H-1,2,4-triazol-3-yl)methyl]amine dihydrochloride and similar compounds is confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Chemical Reactions Analysis

The chemical reactions involving [(4-phenyl-4H-1,2,4-triazol-3-yl)methyl]amine dihydrochloride and similar compounds are complex and involve multiple steps. The reactions are typically characterized by the formation of new bonds and the breaking of existing ones.

Physical And Chemical Properties Analysis

The physical and chemical properties of [(4-phenyl-4H-1,2,4-triazol-3-yl)methyl]amine dihydrochloride and similar compounds are determined by various factors, including their molecular structure and the nature of the atoms and bonds within the molecule.

Scientific Research Applications

Antifungal Agents

The 1,2,4-triazole core is a component in several clinically used antifungal agents such as itraconazole and voriconazole. .

Antitumoral Agents

Some 1,2,4-triazole derivatives have been evaluated for their cytotoxic effects against various cancer cell lines. .

Antibacterial Activity

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Analytical Applications

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Synthesis of Secondary Alcohols

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Safety and Hazards

The safety and hazards associated with [(4-phenyl-4H-1,2,4-triazol-3-yl)methyl]amine dihydrochloride and similar compounds depend on various factors, including their chemical structure and the conditions under which they are handled and used.

Future Directions

The future directions for research on [(4-phenyl-4H-1,2,4-triazol-3-yl)methyl]amine dihydrochloride and similar compounds include further investigation of their biological and pharmacological activities, as well as the development of more effective and potent derivatives.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazole derivatives, have been reported to exhibit various biological activities, including antibacterial, antifungal, anticancer, antioxidant, and anticonvulsant effects . These activities suggest that the compound may interact with a range of biological targets.

Mode of Action

For instance, some 1,2,4-triazole derivatives have been shown to inhibit the aggregation of proteins, suggesting a potential mechanism of action .

Biochemical Pathways

For instance, some 1,2,4-triazole derivatives have been shown to exhibit antitumor activities, suggesting that they may affect pathways related to cell proliferation and apoptosis .

Result of Action

For instance, some 1,2,4-triazole derivatives have been shown to exhibit cytotoxic activities against tumor cell lines .